Cas no 88058-85-9 ((4aS,10bS)-4-Propyl-3,4,4a,5,6,10b-hexahydro-2H-naphtho1,2-b1,4oxazin-9-ol)

• Product Name: (4aS,10bS)-4-Propyl-3,4,4a,5,6,10b-hexahydro-2H-naphtho1,2-b1,4oxazin-9-ol
• CAS No: 88058-85-9
• MF: C₁₅H₂₁NO₂
• MW: 247.33274435997
• CID: 1920055
• PubChem ID: 57533
• Update Time: 2025-07-09

(4aS,10bS)-4-Propyl-3,4,4a,5,6,10b-hexahydro-2H-naphtho1,2-b1,4oxazin-9-ol Chemical and Physical Properties

Names and Identifiers

• N-0500
• (11C)-(+)-PHNO
• (4aR,10bR)-4-propyl-2H,3H,4H,4aH,5H,6H,10bH-naphtho[1,2-b][1,4]oxazin-9-ol
• (4aR-trans)-3,4,4a,5,6,10b-hexahydro-4-propyl-2H-naphth[1,2-b]-1,4-oxazin-9-ol
• J-501357
• (r,r)-phno
• (10bR)-4-((1-11C)Propyl)-3,4,4a,5,6,10b-hexahydro-2H-naphtho(1,2-b)(1,4)oxazin-9-ol
• (+)-(4AR,10BR)-3,4,4A,5,6,10B-HEXAHYDRO-4-PROPYL-2H-NAPHTH(1,2-B)-1,4-OXAZIN-9-OL
• (4aR,10bR)-4-propyl-3,4,4a,5,6,10b-hexahydro-2H-naphtho(1,2-b)(1,4)oxazin-9-ol
• 88058-85-9
• Nazagolide
• GLXC-04938
• 11C-PHNO
• (4aS,10bS)-4-Propyl-3,4,4a,5,6,10b-hexahydro-2H-naphtho[1,2-b][1,4]oxazin-9-ol
• HY-108237
• DTXSID60236782
• Naxagolida [INN-Spanish]
• [11C](+)-PHNO
• (11C)(+)-PHNO
• 3,4,4A,5,6,10B-hexahydro-4-propyl-2H-naphth(1,2-B)(1,4)oxozin-9-ol
• NAXAGOLIDE
• (4aR,10bR)-4-propyl-3,4,4a,5,6,10b-hexahydro-2H-naphtho[1,2-b][1,4]oxazin-9-ol
• (4aR-trans)-3,4,4a,5,6,10b-hexahydro-4-propyl-2H-naphth(1,2-b)-1,4-oxazin-9-ol
• CHEMBL1288585
• BDBM50331552
• (11C)-(+)-propyl-hexahydro-naphtho-oxazin
• PHNO
• NS00122463
• (4aR,10bR)-4-propyl-2,3,4a,5,6,10b-hexahydrobenzo[h][1,4]benzoxazin-9-ol
• 2H-Naphth(1,2-b)-1,4-oxazin-9-ol, 3,4,4a,5,6,10b-hexahydro-4-propyl-, (4aR-trans)-
• 88058-88-2
• (+)-PHNO; (R,R)-PHNO; Dopazinol; Nazagolide
• PHNO,(+)
• (4ar,10br)-3,4,4a,5,6,10b-hexahydro-4-propyl-2h-naphth(1,2-b)-1,4-oxazin-9-ol
• CS-0027625
• Naxagolida
• [11C]-(+)-(4aR,10bR)-4-propyl-3,4,4a,5,6,10b-hexahydro-2H-naphtho[1,2-b][1,4]oxazin-9-ol
• 22Z7E0X6OF
• Naxagolidum [INN-Latin]
• Naxagolida (INN-Spanish)
• CHEMBL69271
• DTXCID90159273
• SCHEMBL221758
• BCP02364
• (+)-PHNO
• BDBM50020217
• (11C)-(+)-4-propyl-3,4,4a,5,6,10b-hexahydro-2H-naphtho(1,2-b)(1,4)oxazin-9-ol
• 2H-Naphth(1,2-b)-1,4-oxazin-9-ol, 3,4,4a,5,6,10b-hexahydro-4-(propyl-1-11C)-, (10bR)-
• MS-23506
• Q27253689
• Naxagolidum (INN-Latin)
• CHEBI:177372
• (4aS,10bS)-4-Propyl-3,4,4a,5,6,10b-hexahydro-2H-naphtho[1,2-b][1,4]oxazin-9-ol; 2H-Naphth[1,2-b]-1,4-oxazin-9-ol, 3,4,4a,5,6,10b-hexahydro-4-propyl-, (4aR,10bR)-rel- (9CI); 2H-Naphth[1,2-b]-1,4-oxazin-9-ol, 3,4,4a,5,6,10b-hexahydro-4-propyl-, trans-; N 0500; rel-(4aR,10bR)-3,4,4a,5,6,10b-Hexahydro-4-propyl-2H-naphth[1,2-b]-1,4-oxazin
• 4-Propyl-9-hydroxy-1,2,3,4a,5,6-hexahydronaphthoxazine
• (+)-4-Propyl-9-hydroxynaphthoxazine
• UNII-22Z7E0X6OF
• BCP9000980
• Naxagolide [INN]
• 4-propyl-9-hydroxynaphthoxazine
• 1,2,3,4a,5,6-hexahydro-9-hydroxy-4-n-propyl-4H-naphth(1,2-b)(1,4)oxazine
• AKOS005146337
• dopazinol
• Naxagolidum
• JCSREICEMHWFAY-HUUCEWRRSA-N
• (4aS,10bS)-4-Propyl-3,4,4a,5,6,10b-hexahydro-2H-naphtho1,2-b1,4oxazin-9-ol

• Inchi： 1S/C15H21NO2/c1-2-7-16-8-9-18-15-13-10-12(17)5-3-11(13)4-6-14(15)16/h3,5,10,14-15,17H,2,4,6-9H2,1H3/t14-,15-/m1/s1
• InChI Key： JCSREICEMHWFAY-HUUCEWRRSA-N
• SMILES： O1CCN(CCC)[C@@H]2CCC3C=CC(=CC=3[C@@H]12)O

Computed Properties

• Exact Mass: 247.157228913Da
• Monoisotopic Mass: 247.157228913Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 32.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on (4aS,10bS)-4-Propyl-3,4,4a,5,6,10b-hexahydro-2H-naphtho1,2-b1,4oxazin-9-ol

The Compound CAS No 88058-85-9: A Comprehensive Overview of (4aS,10bS)-4-Propyl-3,4,4a,5,6,10b-hexahydro-2H-naphtho[1,2-b][1,4]oxazin-9-ol

The compound with CAS No 88058-85-9, commonly referred to as (4aS,10bS)-4-propyl-3,4,4a,5,6,10b-hexahydro-2H-naphtho[1,2-b][1,4]oxazin-9-ol, is a highly specialized organic molecule with a complex structure and intriguing chemical properties. This compound belongs to the class of naphthoxazinols, which are known for their unique bicyclic framework and diverse biological activities. The molecule's structure features a naphtho[1,2-b][1,4]oxazine skeleton with a propyl group attached at the 4-position and a hydroxyl group at the 9-position. The stereochemistry of the compound is defined by its (4aS,10bS) configuration, which plays a critical role in its pharmacological properties and interactions.

Recent studies have highlighted the potential of this compound in various fields of research. For instance, investigations into its synthetic pathways have revealed novel strategies for constructing similar naphthoxazinol derivatives. These advancements not only enhance our understanding of the molecule's chemistry but also pave the way for its application in drug design and development. Additionally, research into its biological activity has uncovered promising results in areas such as anti-inflammatory and anti-cancer therapies. The compound's ability to modulate specific cellular pathways makes it a valuable candidate for further exploration in preclinical studies.

The synthesis of (4aS,10bS)-4-propyl-naphtho[1,2-b][1,4]oxazin-9-ol involves a series of intricate chemical reactions that require precise control over stereochemistry and regioselectivity. One of the most notable approaches reported in the literature involves the use of palladium-catalyzed cross-coupling reactions to construct the bicyclic framework. This method not only ensures high yields but also allows for fine-tuning of the substituents on the molecule. Researchers have also explored alternative routes using enzymatic catalysis, which offers an environmentally friendly and efficient way to produce this compound on a larger scale.

In terms of pharmacology, this compound has demonstrated remarkable selectivity towards certain cellular targets. For example, studies have shown that it can inhibit specific kinases involved in inflammatory signaling pathways. This property makes it a potential lead compound for developing novel anti-inflammatory agents. Furthermore, preliminary in vitro experiments have indicated that it exhibits cytotoxic effects against certain cancer cell lines, suggesting its potential role in anticancer therapy. However, further research is needed to elucidate its mechanism of action and optimize its pharmacokinetic profile for therapeutic applications.

The structural complexity of this compound presents both challenges and opportunities for researchers. On one hand, its intricate bicyclic framework makes it difficult to synthesize using traditional methods. On the other hand, this complexity contributes to its unique biological properties, making it an attractive target for drug discovery efforts. Recent advances in computational chemistry have enabled researchers to model the interactions between this compound and various biological targets at an atomic level. These computational tools are proving invaluable in guiding experimental efforts and accelerating the discovery process.

Another area of active research revolves around understanding the stereochemical influence on the compound's activity. The (4aS,10bS) configuration is not merely a structural detail but plays a crucial role in determining its pharmacological properties. Studies have shown that altering this configuration can significantly impact both its binding affinity and selectivity towards cellular targets. This highlights the importance of stereochemistry in drug design and underscores the need for precise control during synthesis.

In conclusion, CAS No 88058-85-9 represents a fascinating molecule with immense potential in various fields of research. Its complex structure provides a foundation for exploring novel synthetic strategies while its unique biological properties make it an appealing candidate for drug development. As research continues to unfold, this compound is likely to contribute significantly to our understanding of naphthoxazinols and their applications in medicine.